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Compound of Interest

Compound Name: Psicofuranine

Cat. No.: B1678265 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals utilizing Psicofuranine in experimental settings.

Abstract: Psicofuranine is a nucleoside antibiotic and a potent inhibitor of xanthosine 5'-

phosphate (XMP) aminase, also known as GMP synthase, a key enzyme in the de novo purine

biosynthesis pathway.[1][2] Accurate and consistent preparation of stock solutions is critical for

obtaining reproducible results in biological assays. This application note provides a detailed

protocol for the preparation, storage, and handling of Psicofuranine stock solutions using

dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical Properties of Psicofuranine
A summary of the key properties of Psicofuranine is presented below. This data is essential

for accurate calculations and proper handling.
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Property Value

CAS Number 1874-54-0[1][3]

Molecular Formula C₁₁H₁₅N₅O₅[1][3]

Molecular Weight 297.27 g/mol [1]

Appearance White to off-white solid[3]

Solubility
Soluble in DMSO (50 mg/mL); poorly soluble in

methanol[2][3]

Purity ≥98% (HPLC, TLC)[3]

Mechanism of Action: Inhibition of GMP Synthesis
Psicofuranine exerts its biological effects by specifically inhibiting XMP aminase. This enzyme

catalyzes the conversion of xanthosine 5'-phosphate (XMP) to guanosine monophosphate

(GMP). By blocking this step, Psicofuranine depletes the intracellular pool of guanine

nucleotides, thereby interrupting critical cellular processes, including DNA and RNA synthesis,

and ultimately inhibiting cell growth.[1][2][4]
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Figure 1. Mechanism of Psicofuranine action.
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Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mM Psicofuranine stock solution in DMSO.

The concentration can be adjusted based on experimental needs.

3.1. Materials and Equipment

Psicofuranine powder (CAS: 1874-54-0)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber, polypropylene microcentrifuge tubes or cryovials

Sterile, calibrated micropipettes and tips

Vortex mixer

Bath sonicator (recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

Psicofuranine is a bioactive compound. Handle with care in a well-ventilated area or

chemical fume hood.

Wear appropriate PPE at all times to avoid skin contact, inhalation, or ingestion.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

3.3. Step-by-Step Procedure

Step 1: Calculation Use the following formula to determine the mass of Psicofuranine
required:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol )
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Example for a 10 mM stock solution in 1 mL:

Mass (mg) = 10 mM × 1 mL × 297.27 g/mol

Mass (mg) = 2.97 mg

Step 2: Dissolution

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the calculated mass (e.g., 2.97 mg) of Psicofuranine powder and add it to

the tube.

Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes.

If the solid is not fully dissolved, use a bath sonicator and gentle warming (up to 37°C) to aid

dissolution.[2] Visually inspect the solution against a light source to ensure there are no

visible particulates.

Step 3: Aliquoting and Storage

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile,

amber cryovials. This practice minimizes contamination and degradation from repeated

freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and preparation

date.

Store the aliquots as recommended in the table below. Protect from light when in solution.[3]
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Start

1. Weigh 2.97 mg
Psicofuranine Powder

2. Add 1 mL of
Anhydrous DMSO

3. Vortex & Sonicate
Until Fully Dissolved

4. Dispense into Single-Use
Amber Aliquots

5. Store at -20°C or -80°C
(Protect from Light)

End: 10 mM Stock Ready
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Figure 2. Workflow for Psicofuranine stock solution preparation.
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Storage and Stability
Proper storage is crucial to maintain the integrity and activity of the Psicofuranine stock

solution.

Format
Storage
Temperature

Stability Period Notes

Powder -20°C ≥ 2 years[1]
Keep container tightly

sealed.

In DMSO 4°C 2 weeks[1]
For short-term use

only.

In DMSO -20°C
Recommended for

long-term storage[3]

Stable for at least 1

year.[3]

In DMSO -80°C ≥ 6 months[1]
Optimal for long-term

archival storage.

Note: Always protect solutions from light.[3] Avoid repeated freeze-thaw cycles by preparing

single-use aliquots. Before use, thaw an aliquot at room temperature and vortex gently before

diluting into aqueous buffer or culture medium.[5] Ensure the final DMSO concentration in your

assay is not toxic to the cells; typically, this is below 0.5%.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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